![molecular formula C13H13NO3S B3152226 Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate CAS No. 7311-77-5](/img/structure/B3152226.png)
Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate
Overview
Description
Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate, also known as ABT-199, is a small molecule inhibitor of B-cell lymphoma 2 (BCL-2) protein. It is a promising drug candidate for the treatment of various types of cancer, including chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML). In
Mechanism Of Action
BCL-2 is an anti-apoptotic protein that plays a crucial role in the survival of cancer cells. Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate binds to the hydrophobic groove of BCL-2, preventing its interaction with pro-apoptotic proteins and leading to apoptosis of cancer cells. Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate has shown selectivity for BCL-2 over other anti-apoptotic proteins, such as BCL-XL.
Biochemical And Physiological Effects
Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate has been shown to induce apoptosis in cancer cells, leading to tumor regression. It has also been shown to have minimal effects on normal cells, indicating its selectivity for cancer cells. However, some studies have reported potential off-target effects of Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate, such as thrombocytopenia and neutropenia.
Advantages And Limitations For Lab Experiments
Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate has several advantages for lab experiments, including its selectivity for BCL-2, its potency against cancer cells, and its well-defined mechanism of action. However, Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate has some limitations, such as its potential off-target effects and the need for careful dosing to avoid toxicity.
Future Directions
There are several future directions for research on Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate. One area of interest is the combination of Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate with other drugs, such as chemotherapy or immunotherapy, to enhance its efficacy and overcome resistance. Another area of interest is the development of biomarkers to predict response to Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate and identify patients who are most likely to benefit from treatment. Additionally, there is ongoing research to improve the pharmacokinetics and pharmacodynamics of Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate, such as developing prodrugs or formulations with improved solubility.
In conclusion, Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate is a promising drug candidate for the treatment of cancer, with a well-defined mechanism of action and selective activity against BCL-2-dependent cancer cells. While there are some limitations to its use, ongoing research is exploring ways to enhance its efficacy and overcome resistance.
Scientific Research Applications
Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate has been extensively studied for its potential as a cancer treatment. In preclinical studies, Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate has shown selective and potent activity against BCL-2-dependent cancer cells, inducing apoptosis and inhibiting tumor growth. Clinical trials have shown promising results in patients with relapsed/refractory CLL and AML, with high response rates and manageable toxicity.
properties
IUPAC Name |
ethyl 2-acetamido-1-benzothiophene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3S/c1-3-17-13(16)11-9-6-4-5-7-10(9)18-12(11)14-8(2)15/h4-7H,3H2,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXSZZVLIKNFFIF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=CC=CC=C21)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(acetylamino)-1-benzothiophene-3-carboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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